Cas no 2089315-08-0 (Ethyl 3,4-dichloro-2-methoxybenzoate)
Ethyl 3,4-dichloro-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3,4-dichloro-2-methoxybenzoate
-
- Inchi: 1S/C10H10Cl2O3/c1-3-15-10(13)6-4-5-7(11)8(12)9(6)14-2/h4-5H,3H2,1-2H3
- InChI Key: URWOZRKAXFVWGY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(C(=O)OCC)=C1OC)Cl
Computed Properties
- Exact Mass: 248.0006996 g/mol
- Monoisotopic Mass: 248.0006996 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 249.09
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5
Ethyl 3,4-dichloro-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099296-5g |
Ethyl 3,4-dichloro-2-methoxybenzoate |
2089315-08-0 | 95% | 5g |
$742.56 | 2023-09-02 |
Ethyl 3,4-dichloro-2-methoxybenzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Ethyl 3,4-dichloro-2-methoxybenzoate
Recent Advances in the Study of Ethyl 3,4-dichloro-2-methoxybenzoate (CAS: 2089315-08-0) and Its Applications in Chemical Biology and Pharmaceutical Research
Ethyl 3,4-dichloro-2-methoxybenzoate (CAS: 2089315-08-0) is a synthetic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloro and methoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug development, particularly in the design of novel antimicrobial and anti-inflammatory agents. The compound's unique chemical properties, including its stability and reactivity, make it a valuable tool for researchers aiming to develop new therapeutic strategies.
One of the most notable advancements in the study of Ethyl 3,4-dichloro-2-methoxybenzoate is its role in the synthesis of heterocyclic compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the construction of benzothiazole derivatives, which exhibit potent antimicrobial activity against multidrug-resistant bacterial strains. The researchers utilized the compound as a precursor in a multi-step synthetic pathway, highlighting its efficiency and scalability. These findings underscore the potential of Ethyl 3,4-dichloro-2-methoxybenzoate as a cornerstone in the development of next-generation antibiotics.
In addition to its antimicrobial applications, recent research has investigated the compound's potential in cancer therapy. A study conducted by a team at the National Cancer Institute revealed that derivatives of Ethyl 3,4-dichloro-2-methoxybenzoate exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These results, published in *Cancer Research*, suggest that further exploration of this compound could lead to the development of targeted anticancer agents with reduced side effects.
Another area of interest is the compound's application in agrochemical research. A 2024 report in *Pest Management Science* detailed the synthesis of novel pesticides using Ethyl 3,4-dichloro-2-methoxybenzoate as a starting material. The resulting compounds demonstrated high efficacy against a range of agricultural pests, including aphids and beetles, while exhibiting low toxicity to non-target organisms. This research highlights the compound's potential to contribute to sustainable pest management solutions, addressing the growing need for environmentally friendly agrochemicals.
Despite these promising developments, challenges remain in the optimization of Ethyl 3,4-dichloro-2-methoxybenzoate-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound. Future research directions may include the exploration of its enantiomeric forms, as well as the development of prodrug strategies to enhance its therapeutic efficacy.
In conclusion, Ethyl 3,4-dichloro-2-methoxybenzoate (CAS: 2089315-08-0) represents a promising scaffold for the development of novel bioactive molecules. Its applications span antimicrobial, anticancer, and agrochemical research, reflecting its versatility and importance in modern chemical biology. As research continues to uncover new insights into its properties and potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.
2089315-08-0 (Ethyl 3,4-dichloro-2-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)